2-[4-(Cyclohex-3-ene-1-carbonylamino)pyrazol-1-yl]acetic acid

• IUPAC Name: 2-[4-(cyclohex-3-ene-1-carbonylamino)pyrazol-1-yl]acetic acid
• InChI: InChI=1S/C12H15N3O3/c16-11(17)8-15-7-10(6-13-15)14-12(18)9-4-2-1-3-5-9/h1-2,6-7,9H,3-5,8H2,(H,14,18)(H,16,17)
• InChI Key: FYQIQATVWHRLTC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NC2=CN(N=C2)CC(=O)O
• Molecular Formula: C12H15N3O3
• Molecular Weight: 249.27 g/mol

Description

2-[4-(Cyclohex-3-ene-1-carbonylamino)pyrazol-1-yl]acetic acid is a chemical compound with potential therapeutic applications in various fields. It is a pyrazole derivative that has been studied for its ability to act as an anti-inflammatory agent, as well as for its potential role in cancer treatment.

Mechanism of Action

The exact mechanism of action of 2-[4-(Cyclohex-3-ene-1-carbonylamino)pyrazol-1-yl]acetic acid is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the production of inflammatory mediators, such as cyclooxygenase and lipoxygenase.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory properties, 2-[4-(Cyclohex-3-ene-1-carbonylamino)pyrazol-1-yl]acetic acid has also been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, as well as to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(Cyclohex-3-ene-1-carbonylamino)pyrazol-1-yl]acetic acid in lab experiments is its ability to selectively target inflammatory pathways without affecting normal cellular processes. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 2-[4-(Cyclohex-3-ene-1-carbonylamino)pyrazol-1-yl]acetic acid. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine its efficacy in vivo and to identify the specific mechanisms by which it induces apoptosis in cancer cells.
Another potential future direction is the development of more efficient synthesis methods for the compound. This could involve the use of alternative reagents or reaction conditions to improve yield and purity.
Overall, 2-[4-(Cyclohex-3-ene-1-carbonylamino)pyrazol-1-yl]acetic acid is a promising compound with potential therapeutic applications in various fields. Further research is needed to fully understand its mechanisms of action and to explore its potential uses in clinical settings.

Synthesis Methods

The synthesis of 2-[4-(Cyclohex-3-ene-1-carbonylamino)pyrazol-1-yl]acetic acid involves the reaction of pyrazole with cyclohex-3-ene-1-carbonyl chloride in the presence of a base. The resulting intermediate is then reacted with glycine to yield the final product.

Scientific Research Applications

2-[4-(Cyclohex-3-ene-1-carbonylamino)pyrazol-1-yl]acetic acid has been extensively studied for its anti-inflammatory properties. It has been shown to inhibit the production of inflammatory cytokines and chemokines, as well as to reduce the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response.